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Compound of Interest

Compound Name: p-Cresol

Cat. No.: B1678582

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides immediate, essential safety and logistical
information for handling p-Cresol, including detailed personal protective equipment (PPE)
protocols, operational plans, and disposal procedures to ensure a safe laboratory environment.

Health Hazards

p-Cresol is a toxic and corrosive compound.[1] Exposure can cause severe skin burns, eye
damage, and irritation to the respiratory system.[1][2] It can be harmful if swallowed, inhaled, or
absorbed through the skin, potentially causing damage to the liver, kidneys, pancreas, and
central nervous system.[3][4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical for protection against p-Cresol exposure. The
following equipment should be considered mandatory when handling this chemical.
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PPE Category Recommendation

Wear tight-fitting chemical splash goggles.[5] A
) face shield should also be worn where there is a
Eye and Face Protection
splash hazard.[6] Standard safety glasses are

not sufficient.

Chemical-resistant, impervious gloves are
required.[5] Nitrile or neoprene gloves are

Hand Protection generally recommended.[7] Always inspect
gloves for any signs of degradation or punctures

before use.

Wear a lab coat or a chemical-resistant apron.
[7] For handling larger quantities or when there
) ] is a higher risk of splashing, chemical-resistant
Skin and Body Protection
coveralls should be worn.[8] Trousers should be
worn outside of boots to prevent spills from

entering footwear.[9]

Work should be conducted in a well-ventilated
area, preferably under a chemical fume hood.[6]
) ) If exposure limits are likely to be exceeded, a
Respiratory Protection ]
NIOSH-approved respirator must be used.[6]
See the table below for specific respirator

recommendations.

Exposure Limits and Respirator Recommendations

Adherence to established exposure limits is crucial for personnel safety. Engineering controls,
such as fume hoods, are the primary means of minimizing exposure.[5]

Occupational Exposure Limits
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Organization

Limit

5 ppm (22 mg/m3) - 8-hour Time-Weighted

OSHA PEL

Average (TWA)[10]

2.3 ppm - 10-hour Time-Weighted Average
NIOSH REL

(TWA)[11]

5 ppm - 8-hour Time-Weighted Average (TWA
ACGIH TLV PP g ge ( )

[3]

250 ppm (Immediately Dangerous to Life and
NIOSH IDLH

Health)[11]

NIOSH Respirator Recommendations[4]

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.osha.gov/chemicaldata/223
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0537.pdf
https://www.technopharmchem.com/application/uploads/files/1560403679_PARA_CRESOL.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0537.pdf
https://www.cdc.gov/niosh/npg/npgd0156.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Concentration Respirator Type

- Any air-purifying half-mask respirator with
organic vapor cartridge(s) in combination with
an N95, R95, or P95 filter. - Any powered, air-

Up to 23 ppm o : , ,
purifying respirator with an organic vapor
cartridge in combination with a high-efficiency
particulate filter.
Any air-purifying full-facepiece respirator

Up to 115 ppm equipped with organic vapor cartridge(s) in

combination with an N100, R100, or P100 filter.

- Any self-contained breathing apparatus
(SCBA) that has a full facepiece and is operated
in a pressure-demand or other positive-pressure
mode. - Any supplied-air respirator that has a
Emergency or Unknown Conc. ) ] )
full facepiece and is operated in a pressure-
demand or other positive-pressure mode in
combination with an auxiliary self-contained

positive-pressure breathing apparatus.

Any air-purifying, full-facepiece respirator (gas

mask) with a chin-style, front- or back-mounted
Escape i ) )

organic vapor canister having an N100, R100,

or P100 filter.

Operational Plan: Handling and Storage

Safe Handling Procedures

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[6]

e Ventilation: Always handle p-Cresol in a well-ventilated area or under a chemical fume hood.

[1]

o Personal Protection: Don the appropriate PPE as detailed above. Contact lenses should not
be worn.[11]
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Dispensing: Avoid creating dust.[8] Use non-sparking tools and equipment.[3]

Hygiene: Wash hands thoroughly with soap and water after handling.[12] Do not eat, drink,
or smoke in the work area.[1] Contaminated work clothing should be removed and replaced
before leaving the work premises.[2]

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

Keep away from heat, sparks, open flames, and other sources of ignition.[3][6]

Protect from direct sunlight, moisture, and air.[6]

Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.[3][6]

Emergency and Disposal Plan

First Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water for at least 15-30 minutes,
lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[1]
Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[2] Flood the affected skin with
water for at least 15 minutes.[3] Gently wash the area with soap and water.[2] Seek
immediate medical attention.[3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[5] If
breathing is difficult, trained personnel may administer oxygen.[3] Seek immediate medical
attention.[3]

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, give large quantities of
water to drink.[3] Never give anything by mouth to an unconscious person.[3] Seek
immediate medical attention.[5]

Spill Response
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e Evacuate: Clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.
« Ignition Sources: Remove all sources of ignition.[2]

o Containment: For solid spills, dampen the material with 60-70% ethanol or moisten with
water to reduce dust.[2][3] For liquid spills, absorb with vermiculite, dry sand, or earth.[3] Do
not use combustible materials like sawdust.[3]

o Cleanup: Wearing appropriate PPE, use non-sparking tools to collect the material and place
it into a suitable, labeled container for disposal.[3]

o Decontamination: Wash the spill area with a soap and water solution.[2]
Disposal Plan

The disposal of p-Cresol and any contaminated materials must adhere to all local, state, and
federal regulations.

o Chemical Waste: Unused or waste p-Cresol should be collected in a designated, labeled,
and sealed container for hazardous waste.[7]

o Contaminated Materials: All PPE, absorbent materials, and other items that have come into
contact with p-Cresol should be considered hazardous waste and disposed of accordingly.

[7]

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures.[7] One method may involve dissolving the material in a
combustible solvent and burning it in a chemical incinerator equipped with a scrubber.[8]

Workflow for Handling p-Cresol
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Workflow for Handling p-Cresol
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Caption: Logical workflow for the safe handling of p-Cresol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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